Cas no 230295-16-6 (3-Fluoro-4-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Fluoro-4-(trifluoromethyl)benzyl alcohol
• CAS No: 230295-16-6
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD00236285
• CID: 92510
• PubChem ID: 2737562
• Update Time: 2025-04-18

3-Fluoro-4-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-(trifluoromethyl)phenyl)methanol
• 3-Fluoro-4-(trifluoromethyl)benzyl alcohol
• 3-fluoro-4-trifluoromethyl-benzyl alcohol
• 4-Trifluoromethyl-3-fluorobenzyl alcohol
• 3-Fluoro-4-(trifluoromethyl)benzenemethanol
• [3-fluoro-4-(trifluoromethyl)phenyl]methanol
• Benzenemethanol, 3-fluoro-4-(trifluoromethyl)-
• [3-fluoro-4-(trifluoromethyl)phenyl]methan-1-ol
• RARECHEM AL BD 0450
• MTBRNORZNYPTIU-UHFFFAOYSA-N
• SBB091697
• AS02034
• SCHEMBL92971
• A902165
• s12012
• 230295-16-6
• 4-Trifluoromethyl-3-Fluoro Benzylalcohol
• AKOS015956007
• MFCD00236285
• SY106419
• EN300-1928749
• PS-8308
• DTXSID50372143
• CS-0029945
• [3-Fluoro-4-(trifluoromethyl)phenyl]methanol, AldrichCPR
• (3-Fluoro-4-trifluoromethyl-phenyl)-methanol
• 4-Trifluoromethyl-3-fluorobenzylalcohol
• 2-Fluoro-4-(hydroxymethyl)benzotrifluoride, [3-Fluoro-4-(trifluoromethyl)phenyl]methanol

• MDL： MFCD00236285
• Inchi： 1S/C8H6F4O/c9-7-3-5(4-13)1-2-6(7)8(10,11)12/h1-3,13H,4H2
• InChI Key： MTBRNORZNYPTIU-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 194.03500
• Monoisotopic Mass: 194.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: liquid
• Density: 1.377
• Melting Point: 28-32°C
• Boiling Point: 209 ºC
• Flash Point: 80 ºC
• Refractive Index: 1.447
• PSA: 20.23000
• LogP: 2.33680
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes